Cas no 1374582-85-0 ((4S)-4-phenyloxolan-3-one)

(4S)-4-Phenyloxolan-3-one is a chiral lactone derivative characterized by a phenyl substituent at the 4-position of an oxolane (tetrahydrofuran) ring. This compound is of interest in synthetic organic chemistry due to its stereospecific structure, which makes it a valuable intermediate for the synthesis of enantiomerically pure pharmaceuticals, agrochemicals, and fine chemicals. The (4S) configuration ensures high selectivity in asymmetric reactions, facilitating the production of optically active compounds. Its rigid cyclic framework and functional ketone group also allow for further derivatization, enabling applications in catalytic processes and complex molecule construction. The compound’s stability and well-defined stereochemistry enhance its utility in research and industrial settings.
(4S)-4-phenyloxolan-3-one structure
(4S)-4-phenyloxolan-3-one structure
Product name:(4S)-4-phenyloxolan-3-one
CAS No:1374582-85-0
MF:C10H10O2
MW:162.185203075409
CID:5237950

(4S)-4-phenyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Furanone, dihydro-4-phenyl-, (4S)-
    • (4S)-4-phenyloxolan-3-one
    • Inchi: 1S/C10H10O2/c11-10-7-12-6-9(10)8-4-2-1-3-5-8/h1-5,9H,6-7H2/t9-/m1/s1
    • InChI Key: FIIIECQDPFHWKL-SECBINFHSA-N
    • SMILES: O1C[C@H](C2=CC=CC=C2)C(=O)C1

(4S)-4-phenyloxolan-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-307220-1g
(4S)-4-phenyloxolan-3-one
1374582-85-0
1g
$0.0 2023-09-05
Enamine
EN300-307220-1.0g
(4S)-4-phenyloxolan-3-one
1374582-85-0
1.0g
$0.0 2023-02-26

Additional information on (4S)-4-phenyloxolan-3-one

(4S)-4-Phenyloxolan-3-one (CAS No. 1374582-85-0): A Comprehensive Overview

(4S)-4-Phenyloxolan-3-one (CAS No. 1374582-85-0) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a chiral center and a phenyl group attached to an oxolanone ring. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chirality of (4S)-4-Phenyloxolan-3-one is a critical aspect of its chemical and biological properties. Chiral compounds are known for their ability to exhibit different biological activities depending on their enantiomeric form. In the case of (4S)-4-Phenyloxolan-3-one, the (S) configuration is particularly important for its potential applications in drug development and asymmetric synthesis.

Recent studies have highlighted the importance of chiral intermediates in the synthesis of pharmaceuticals. For instance, a 2021 study published in the Journal of Organic Chemistry demonstrated that (4S)-4-Phenyloxolan-3-one can be used as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that the compound's chiral structure allowed for the selective synthesis of compounds with enhanced biological activity and reduced side effects.

In addition to its role in pharmaceutical research, (4S)-4-Phenyloxolan-3-one has also been explored for its potential in materials science. A 2022 study published in Advanced Materials reported the use of this compound as a building block for the synthesis of chiral polymers with unique optical properties. These polymers have shown promise in applications such as chiroptical sensors and liquid crystals.

The synthesis of (4S)-4-Phenyloxolan-3-one typically involves several steps, including the formation of a chiral center through asymmetric catalysis or resolution techniques. One common method involves the use of a chiral catalyst to selectively form the (S) enantiomer from a prochiral substrate. This approach has been optimized to achieve high yields and enantiomeric excesses, making it suitable for large-scale production.

The physical and chemical properties of (4S)-4-Phenyloxolan-3-one have been extensively studied. The compound is known to be stable under standard laboratory conditions and can be stored without significant degradation. Its solubility properties make it compatible with a wide range of solvents, which is advantageous for synthetic transformations and purification processes.

In terms of safety, (4S)-4-Phenyloxolan-3-one is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material.

The future prospects for (4S)-4-Phenyloxolan-3-one are promising. Ongoing research continues to explore new applications and synthetic methods for this compound. For example, recent advances in green chemistry have led to the development of more sustainable and environmentally friendly processes for its production. These developments are expected to further enhance its utility in various scientific and industrial fields.

In conclusion, (4S)-4-Phenyloxolan-3-one (CAS No. 1374582-85-0) is a versatile and important compound with significant potential in pharmaceutical research, materials science, and other areas. Its unique structural features and chiral properties make it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. As research in these fields continues to advance, the importance of this compound is likely to grow even further.

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd